Butyl 2-cyanopropan-2-yl methylphosphonate
Overview
Description
Butyl 2-cyanopropan-2-yl methylphosphonate is a chemical compound with the molecular formula C9H18NO3P . It is known for its unique structure, which includes a butyl group, a cyanopropan-2-yl group, and a methylphosphonate group. This compound is used in various scientific and industrial applications due to its distinctive chemical properties.
Preparation Methods
The synthesis of Butyl 2-cyanopropan-2-yl methylphosphonate typically involves the reaction of butyl alcohol with cyanopropan-2-yl methylphosphonate under controlled conditions . The reaction conditions, such as temperature, pressure, and the presence of catalysts, can significantly influence the yield and purity of the final product. Industrial production methods often involve large-scale reactions in specialized reactors to ensure consistent quality and high yield .
Chemical Reactions Analysis
Butyl 2-cyanopropan-2-yl methylphosphonate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions . Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding phosphonic acids, while substitution reactions can introduce different functional groups into the molecule .
Scientific Research Applications
Butyl 2-cyanopropan-2-yl methylphosphonate has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various organic synthesis reactions In biology, it can be used to study enzyme interactions and metabolic pathwaysIndustrially, it is used in the production of specialty chemicals and materials .
Mechanism of Action
The mechanism of action of Butyl 2-cyanopropan-2-yl methylphosphonate involves its interaction with specific molecular targets and pathways . The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, which can be harnessed for therapeutic or industrial purposes .
Comparison with Similar Compounds
Butyl 2-cyanopropan-2-yl methylphosphonate can be compared with similar compounds such as ethyl 2-cyanopropan-2-yl methylphosphonate and propyl 2-cyanopropan-2-yl methylphosphonate . These compounds share similar structures but differ in the length of the alkyl chain. The unique properties of this compound, such as its reactivity and binding affinity, make it particularly useful in specific applications .
Properties
CAS No. |
58264-05-4 |
|---|---|
Molecular Formula |
C9H18NO3P |
Molecular Weight |
219.22 g/mol |
IUPAC Name |
2-[butoxy(methyl)phosphoryl]oxy-2-methylpropanenitrile |
InChI |
InChI=1S/C9H18NO3P/c1-5-6-7-12-14(4,11)13-9(2,3)8-10/h5-7H2,1-4H3 |
InChI Key |
SXABBIGWHYUVEX-UHFFFAOYSA-N |
Canonical SMILES |
CCCCOP(=O)(C)OC(C)(C)C#N |
Origin of Product |
United States |
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